1,1'-[(5aR,8aR,14aR)-5a,6,7,8,8a,9-Hexahydro-5H-[1]benzopyrano[3,2-d]xanthene-1,13-diyl]bis[1,1-di(3,5-dimethylphenylphosphine

• IUPAC Name: [20-bis(3,5-dimethylphenyl)phosphanyl-2,22-dioxapentacyclo[12.8.0.01,10.03,8.016,21]docosa-3(8),4,6,16(21),17,19-hexaen-4-yl]-bis(3,5-dimethylphenyl)phosphane
• InChI: InChI=1S/C52H54O2P2/c1-32-18-33(2)23-44(22-32)55(45-24-34(3)19-35(4)25-45)48-16-9-12-40-30-42-14-11-15-43-31-41-13-10-17-49(51(41)54-52(42,43)53-50(40)48)56(46-26-36(5)20-37(6)27-46)47-28-38(7)21-39(8)29-47/h9-10,12-13,16-29,42-43H,11,14-15,30-31H2,1-8H3
• InChI Key: IYNVDHXMWJJRHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)P(C2=CC=CC3=C2OC45C(C3)CCCC4CC6=C(O5)C(=CC=C6)P(C7=CC(=CC(=C7)C)C)C8=CC(=CC(=C8)C)C)C9=CC(=CC(=C9)C)C)C
• Molecular Formula: C52H54O2P2
• DSSTOX Substance ID: DTXSID701102939
• Molecular Weight: 772.9 g/mol
• CAS No.: 1429939-35-4

Description

1,1'-[(5aR,8aR,14aR)-5a,6,7,8,8a,9-Hexahydro-5H-[1]benzopyrano[3,2-d]xanthene-1,13-diyl]bis[1,1-di(3,5-dimethylphenylphosphine is a useful research compound. Its molecular formula is C52H54O2P2 and its molecular weight is 772.9 g/mol. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity of Gold(I) Diphosphines

Gold(I) complexes with diphosphine ligands have been investigated for their anticancer properties. These complexes, including those with various diphosphine ligands, have shown significant antitumor activity against selected cell lines. The activity is influenced by the substituents on the phosphorus atoms and the length of the carbon bridge between the two phosphorus atoms. Compounds with phenyl groups on phosphorus and a carbon bridge of 5 or 6 atoms exhibited the highest tumor specificity, inducing apoptotic cell death pathways in in vitro and in vivo models U. E. Horvath et al., 2012.

Catalytic Applications in Organic Synthesis

TiO2 nanoparticles supported by carbon nanotubes (TiO2-CNTs) have been demonstrated as green and efficient catalysts for the synthesis of heterocyclic compounds, such as [1]benzopyrano[b][1]benzopyran-6-ones and xanthenols. These catalysts promote reactions in water, underlining their environmental benignity and efficiency in producing high yields within short reaction times Shahrzad Abdolmohammadi, 2018.

Antibacterial Screening of Bis-isoxazolyl and Pyrazolyl Derivatives

Novel bis-isoxazolyl and pyrazolyl derivatives have been synthesized and screened for their antibacterial activity. These compounds exhibit significant activity against various human pathogenic bacteria, highlighting their potential as leads for the development of new antibacterial agents H. Juneja et al., 2013.

Ligands in Palladium-Catalyzed Reactions

Diphosphines with large P−P distances have been evaluated as ligands in the palladium-catalyzed telomerization of 1,3-butadiene with methanol. These ligands, including those based on dibenzodioxocin or benzofurobenzofuran backbones, have shown improved selectivity and yield in the production of 1-methoxyocta-2,7-diene, compared to traditional ligands like PPh3 M. J. Tschan et al., 2011.